Cas no 88461-17-0 (O-(2-methylprop-2-en-1-yl)hydroxylamine)

• Product name: O-(2-methylprop-2-en-1-yl)hydroxylamine
• CAS No: 88461-17-0
• MF: C₄H₉NO
• MW: 87.1203610897064
• MDL: MFCD21645803
• CID: 631976
• PubChem ID: 12498585

O-(2-methylprop-2-en-1-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-(2-methyl-2-propenyl)-
• O-(2-methylprop-2-enyl)hydroxylamine
• O-(2-Methyl-allyl)-hydroxylamine
• O-(2-methylprop-2-en-1-yl)hydroxylamine
• A1-29479
• AKOS017405239
• EN300-262037
• O-(2-methylallyl)hydroxylamine
• DTXSID40500473
• SB39353
• 88461-17-0

• MDL： MFCD21645803
• Inchi： InChI=1S/C4H9NO/c1-4(2)3-6-5/h1,3,5H2,2H3
• InChI Key： MMHDYJNACBDJRZ-UHFFFAOYSA-N
• SMILES： CC(=C)CON

Computed Properties

• Exact Mass: 87.068413911g/mol
• Monoisotopic Mass: 87.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 51.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 137.6±19.0 °C at 760 mmHg
• Flash Point: 42.6±15.2 °C
• Vapor Pressure: 7.0±0.3 mmHg at 25°C

O-(2-methylprop-2-en-1-yl)hydroxylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds

Additional information on O-(2-methylprop-2-en-1-yl)hydroxylamine

Research Brief on O-(2-methylprop-2-en-1-yl)hydroxylamine (CAS: 88461-17-0) and Its Applications in Chemical Biology and Pharmaceutical Research

O-(2-methylprop-2-en-1-yl)hydroxylamine (CAS: 88461-17-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique hydroxylamine derivative structure, plays a crucial role in the synthesis of bioactive molecules and serves as a versatile building block in medicinal chemistry. Recent studies have explored its potential in drug discovery, bioconjugation, and the development of novel therapeutic agents.

The primary objective of recent research involving O-(2-methylprop-2-en-1-yl)hydroxylamine has been to investigate its reactivity and utility in the construction of complex molecular architectures. Researchers have employed advanced synthetic methodologies, including click chemistry and radical-mediated reactions, to functionalize this compound for targeted applications. Its ability to undergo selective modifications makes it an attractive candidate for the development of prodrugs and enzyme inhibitors.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of O-(2-methylprop-2-en-1-yl)hydroxylamine as a key intermediate in the synthesis of covalent inhibitors for proteases. The study highlighted the compound's efficacy in forming stable adducts with active-site residues, thereby enhancing the potency and selectivity of the inhibitors. These findings have significant implications for the treatment of diseases such as cancer and viral infections, where protease inhibition is a critical therapeutic strategy.

In addition to its role in drug development, O-(2-methylprop-2-en-1-yl)hydroxylamine has been utilized in bioconjugation techniques. A recent publication in Bioconjugate Chemistry (2024) detailed its application in the site-specific modification of proteins and antibodies. The study reported that the compound's reactive hydroxylamine group enables efficient coupling with carbonyl-containing biomolecules, facilitating the creation of stable conjugates for diagnostic and therapeutic purposes.

Further investigations have explored the pharmacokinetic and toxicological profiles of O-(2-methylprop-2-en-1-yl)hydroxylamine-derived compounds. Preclinical studies have shown promising results, with favorable bioavailability and minimal off-target effects. However, researchers emphasize the need for additional in vivo studies to fully assess the safety and efficacy of these compounds in clinical settings.

In conclusion, O-(2-methylprop-2-en-1-yl)hydroxylamine (CAS: 88461-17-0) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility in synthetic applications, coupled with its potential in drug discovery and bioconjugation, underscores its importance in advancing therapeutic innovations. Future research efforts should focus on optimizing its reactivity and expanding its utility in the development of next-generation pharmaceuticals.